Cas no 5705-79-3 (Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-)

• Product Name: Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-
• CAS No: 5705-79-3
• MF: C₁₆H₁₂O₂S₃
• MW: 332.460280418396
• CID: 346725
• PubChem ID: 14950378
• Update Time: 2025-04-19

Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-
• 1-[5-[5-(5-acetylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]ethanone
• SCHEMBL8575623
• DTXSID20565944
• 1,1'-([1~2~,2~2~:2~5~,3~2~-Terthiophene]-1~5~,3~5~-diyl)di(ethan-1-one)
• 5705-79-3

• Inchi： 1S/C16H12O2S3/c1-9(17)11-3-5-13(19-11)15-7-8-16(21-15)14-6-4-12(20-14)10(2)18/h3-8H,1-2H3
• InChI Key： VPBVSLZSWNYGQK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C(C)=O)S1)C1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 332.00006
• Monoisotopic Mass: 331.99994314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 34.14